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Compound of Interest

Compound Name: cis-3-Decene

Cat. No.: B091391

Audience: Researchers, scientists, and drug development professionals.

Introduction

cis-3-Decene is an acyclic olefin, a member of the alkene family of unsaturated hydrocarbons.
[1][2] Its chemical structure is characterized by a ten-carbon chain with a single cis-configured
double bond located between the third and fourth carbon atoms. Understanding the precise
molecular weight and related physicochemical properties of cis-3-Decene is fundamental for its
application in chemical synthesis, as a reference standard in analytical chemistry, and for
toxicological and metabolic studies in drug development. This guide provides a detailed
overview of its core properties, experimental protocols for their determination, and a logical
visualization of its molecular composition.

Core Physicochemical Data

The quantitative properties of cis-3-Decene are summarized below. These values are critical
for a variety of applications, including reaction stoichiometry, analytical method development,
and safety assessments.
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Property Value Unit Source
Molecular Formula CioHzo0 - [31141[5]
Molecular Weight 140.27 g/mol [31141[6]
140.2658 g/mol [5]

Monoisotopic Mass 140.156500638 Da [1]

CAS Registry Number  19398-86-8 - [31[41[5]
Boiling Point 166.82 (estimate) °C [2][3]
Melting Point -56.93 (estimate) °C [2][3]
Density 0.7631 (estimate) g/cm3 [2][3]
Refractive Index 1.4195 (estimate) - [2][3]

Experimental Determination of Molecular Weight

The molecular weight of volatile organic compounds (VOCs) such as cis-3-Decene is most
accurately determined using Gas Chromatography-Mass Spectrometry (GC-MS). This
technique separates the compound from a mixture and provides high-resolution mass data.

Principle

GC-MS combines the separation power of gas chromatography with the detection capabilities
of mass spectrometry to identify and quantify compounds.[7] A sample is volatilized and
separated based on its boiling point and affinity for the GC column. As the separated
components exit the column, they enter the mass spectrometer, where they are ionized,
fragmented, and detected based on their mass-to-charge (m/z) ratio.[8] The peak
corresponding to the intact ionized molecule (the molecular ion) provides the molecular weight.

[8][°]

Generalized Experimental Protocol: GC-MS Analysis

The following is a detailed methodology for the determination of the molecular weight of a
volatile compound like cis-3-Decene.
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e Sample Preparation:

o Prepare a dilute solution of the cis-3-Decene standard in a high-purity volatile solvent
(e.g., hexane or dichloromethane). A typical concentration is in the range of 1-10 pg/mL.

e Instrumentation Setup:
o Gas Chromatograph (GC):

» |njector: Set to a temperature sufficient to ensure rapid volatilization of the sample (e.qg.,
250°C). Operate in splitless mode for high sensitivity.[10]

» Carrier Gas: Use high-purity Helium at a constant flow rate (e.g., 1.0 mL/min).[10]

» Column: Employ a non-polar capillary column (e.g., HP-5MS, 30 m x 0.25 mm I.D., 0.25
pum film thickness) suitable for separating non-polar hydrocarbons.[10]

= Oven Temperature Program:
» [nitial temperature: 45°C, hold for 5 minutes.
» Ramp: Increase temperature at a rate of 8°C/min to 320°C.
» Final hold: Maintain 320°C for 15 minutes.[10]
o Mass Spectrometer (MS):
» |onization Source: Use Electron Impact (El) ionization at a standard energy of 70 eV.

» Mass Analyzer: Set to scan a mass range appropriate for the expected compound (e.g.,
m/z 45-300).[10]

» Transfer Line Temperature: Maintain at a temperature (e.g., 280°C) to prevent
condensation of the analyte.

o Data Acquisition:

o Inject a small volume (e.g., 1 pL) of the prepared sample into the GC.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b091391?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11379745/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11379745/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11379745/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11379745/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11379745/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091391?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Initiate the GC temperature program and MS data acquisition simultaneously.

o The total run time will be determined by the temperature program (e.g., approximately 54
minutes).[10]

o Data Analysis:

o Process the resulting chromatogram to identify the peak corresponding to cis-3-Decene
based on its retention time.

o Examine the mass spectrum associated with this peak.

o Identify the molecular ion peak (M+), which is the peak with the highest mass-to-charge
ratio that corresponds to the intact molecule after the loss of one electron. For cis-3-
Decene (CioH20), this peak will be observed at an m/z value of approximately 140.

o Compare the obtained mass spectrum with a reference library, such as the National
Institute of Standards and Technology (NIST) database, for confirmation.[6][10]

Visualization of Molecular Composition

The following diagrams illustrate the logical workflow for determining molecular weight and the
elemental composition of cis-3-Decene.
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Elemental Composition

Carbon (C) Hydrogen (H)
Atomic Weight: ~12.011 u Atomic Weight: ~1.008 u
X 10 x 20
Molecular Formula: CioHRo
10 Carbon Atoms 20 Hydrogen Atoms
Cantribution: ~120.11 Contribution: ~20.16

Molecular Weight

140.27 g/mol

Click to download full resolution via product page

Caption: Elemental contribution to the molecular weight of cis-3-Decene.
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Caption: Experimental workflow for molecular weight determination by GC-MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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